methyl (4Z)-1-[2-(cyclohex-1-en-1-yl)ethyl]-4-[(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)methylidene]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate

• Molecular Formula: C28H32N2O3
• Molecular Weight: 444.6 g/mol
• IUPAC Name: methyl (4Z)-1-[2-(cyclohexen-1-yl)ethyl]-4-[(2,5-dimethyl-1-phenylpyrrol-3-yl)methylidene]-2-methyl-5-oxopyrrole-3-carboxylate
• InChI: InChI=1S/C28H32N2O3/c1-19-17-23(20(2)30(19)24-13-9-6-10-14-24)18-25-26(28(32)33-4)21(3)29(27(25)31)16-15-22-11-7-5-8-12-22/h6,9-11,13-14,17-18H,5,7-8,12,15-16H2,1-4H3/b25-18-
• InChI Key: CKIGYCMDELTOCY-BWAHOGKJSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC=CC=C2)C)/C=C\3/C(=C(N(C3=O)CCC4=CCCCC4)C)C(=O)OC
• Canonical SMILES: CC1=CC(=C(N1C2=CC=CC=C2)C)C=C3C(=C(N(C3=O)CCC4=CCCCC4)C)C(=O)OC

Description

Methyl (4Z)-1-[2-(cyclohex-1-en-1-yl)ethyl]-4-[(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)methylidene]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate is a complex organic compound It features a pyrrole ring, a cyclohexene moiety, and various substituents that contribute to its unique chemical properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl (4Z)-1-[2-(cyclohex-1-en-1-yl)ethyl]-4-[(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)methylidene]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate likely involves multiple steps, including the formation of the pyrrole ring, the introduction of the cyclohexene moiety, and the addition of various substituents. Typical reaction conditions might include the use of catalysts, specific temperature controls, and solvents to facilitate the reactions.

Industrial Production Methods

In an industrial setting, the production of such a compound would require scalable and efficient methods. This might involve continuous flow reactors, automated synthesis equipment, and rigorous quality control to ensure the purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

Methyl (4Z)-1-[2-(cyclohex-1-en-1-yl)ethyl]-4-[(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)methylidene]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound might be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions could be used to alter the oxidation state of certain atoms within the molecule.

Substitution: Substitution reactions might involve replacing one substituent with another to create derivatives of the compound.

Common Reagents and Conditions

Common reagents for these reactions might include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions would vary depending on the specific transformation desired.

Major Products Formed

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield ketones or aldehydes, while substitution could introduce new functional groups such as halides or amines.

Scientific Research Applications

Chemistry

In chemistry, this compound could be used as a building block for more complex molecules. Its unique structure might make it a valuable intermediate in the synthesis of pharmaceuticals or materials.

Biology

In biological research, derivatives of this compound might be studied for their potential biological activity. This could include antimicrobial, anticancer, or anti-inflammatory properties.

Medicine

In medicine, the compound or its derivatives might be investigated for their therapeutic potential. This could involve preclinical studies to assess their efficacy and safety.

Industry

In industry, the compound might be used in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action for methyl (4Z)-1-[2-(cyclohex-1-en-1-yl)ethyl]-4-[(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)methylidene]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate would depend on its specific application. In a biological context, it might interact with specific molecular targets, such as enzymes or receptors, to exert its effects. The pathways involved could include signal transduction, gene expression, or metabolic processes.

Comparison with Similar Compounds

Similar Compounds

Similar compounds might include other pyrrole derivatives, cyclohexene-containing molecules, and compounds with similar substituents. Examples could include:

• Pyrrole-2-carboxylate derivatives
• Cyclohexene-1-carboxylate derivatives
• Phenyl-substituted pyrroles

Uniqueness

What sets methyl (4Z)-1-[2-(cyclohex-1-en-1-yl)ethyl]-4-[(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)methylidene]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate apart is its unique combination of structural features